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Compound of Interest

Compound Name: 2-(2-Butoxyethoxy)ethyl benzoate

Cat. No.: B3191452 Get Quote

Disclaimer: Limited direct toxicological data is available for 2-(2-Butoxyethoxy)ethyl
benzoate. This document primarily summarizes the toxicological profile of the closely related

and more extensively studied compound, 2-(2-Butoxyethoxy)ethanol (DGBE), and its acetate.

The toxicological properties of 2-(2-Butoxyethoxy)ethyl benzoate are expected to be

influenced by its hydrolysis to 2-(2-Butoxyethoxy)ethanol and benzoic acid.

Executive Summary
This technical guide provides a comprehensive overview of the toxicological profile of 2-(2-
Butoxyethoxy)ethyl benzoate, with a primary reliance on data from its structural analog, 2-(2-

Butoxyethoxy)ethanol (DGBE). The available data indicates that DGBE has low acute toxicity

via oral and dermal routes. It is a slight to moderate skin irritant and a moderate to severe eye

irritant. Repeated exposure to high doses of DGBE has been associated with effects on the

hematopoietic system, liver, and kidneys in animal studies. DGBE is not considered to be

genotoxic or carcinogenic. Developmental toxicity has been observed only at high doses that

also cause maternal toxicity.
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Property Value

Chemical Name 2-(2-Butoxyethoxy)ethyl benzoate

CAS Number 5451-84-3

Molecular Formula C15H22O4

Molecular Weight 266.33 g/mol

Appearance No data available

Boiling Point 334.9ºC at 760 mmHg[1]

Density 1.041 g/cm³[1]

Toxicokinetics and Metabolism
Limited direct data exists for the toxicokinetics of 2-(2-butoxyethoxy)ethyl benzoate.

However, as an ester, it is anticipated to be hydrolyzed in the body by esterases to 2-(2-

butoxyethoxy)ethanol (DGBE) and benzoic acid. The subsequent metabolism of DGBE is the

primary determinant of its systemic toxicity.

DGBE is well-absorbed through oral, dermal, and inhalation routes. Following absorption, it is

metabolized in the liver. The major metabolic pathway involves the oxidation of the terminal

alcohol group to an aldehyde, which is then further oxidized to 2-(2-butoxyethoxy)acetic acid

(BEAA), the principal urinary metabolite. A smaller fraction may undergo conjugation with

glucuronic acid.

Metabolic Pathway of Diethylene Glycol Monoalkyl Ethers
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Caption: Metabolic pathway of 2-(2-butoxyethoxy)ethyl benzoate.

Toxicological Data
The following tables summarize the available quantitative toxicological data for 2-(2-

Butoxyethoxy)ethanol (DGBE) and its acetate, which serve as surrogates for 2-(2-
Butoxyethoxy)ethyl benzoate.

Acute Toxicity
Endpoint Species Route Value Reference

LD50 Rat Oral > 2000 mg/kg bw [2]

LD50 Rat Dermal > 2000 mg/kg bw [2]

LC50 Rat Inhalation

No mortalities at

saturated vapor

concentration

(~18 ppm) for 7

hours

[2]

Skin and Eye Irritation
Endpoint Species Result Reference

Skin Irritation Rabbit
Slight to moderate

erythema and edema
[2]

Eye Irritation Rabbit

Moderately severe

conjunctivitis and mild

corneal injury

[2]

Repeated Dose Toxicity
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Study
Duration

Species Route NOAEL LOAEL
Effects
Observed
at LOAEL

Referenc
e

90-day Rat Oral
250 mg/kg

bw/day

1000

mg/kg

bw/day

Decreased

erythron

parameters

[2]

13-week Rat Dermal

2000

mg/kg

bw/day

-

No

systemic

effects

observed

[2]

5-week Rat Inhalation 39 mg/m³ > 39 mg/m³

Liver

hypertroph

y at higher

doses

[2]

90-day Rat Inhalation 94 mg/m³ -
No signs of

toxicity
[2]

Genotoxicity
A battery of in vitro and in vivo studies on DGBE indicates a lack of genotoxic potential.

Assay Type System
Metabolic
Activation

Result Reference

Bacterial

Reverse

Mutation (Ames)

S. typhimurium With and without Negative

Chromosome

Aberration
Mammalian cells With and without Negative

Gene Mutation Mammalian cells With and without Negative

In vivo

Chromosome

Aberration

Mammalian bone

marrow
N/A Negative

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%282-butoxyethoxy%29-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%282-butoxyethoxy%29-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%282-butoxyethoxy%29-_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Ethanol%2C%202-%282-butoxyethoxy%29-_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carcinogenicity
There are no carcinogenicity studies available for 2-(2-butoxyethoxy)ethyl benzoate or

DGBE. However, based on the lack of genotoxicity and information on related glycol ethers, a

carcinogenic potential is not anticipated.

Reproductive and Developmental Toxicity
Study Type Species Route NOAEL

Effects
Observed

Reference

One-

generation
Rat Oral

Fertility: 1000

mg/kg

bw/day;

Offspring:

500 mg/kg

bw/day

Reduced

bodyweight

gain in

offspring

[3]

One-

generation
Rat Dermal

2000 mg/kg

bw/day

No effects

observed
[3]

Development

al
Rat & Rabbit

Oral &

Dermal
-

No specific

development

al toxicity

[3]

Experimental Protocols
The following are generalized experimental protocols for key toxicological studies, based on

OECD guidelines.

Acute Oral Toxicity (based on OECD TG 401/420/423/425)
Objective: To determine the acute oral toxicity (LD50) of a substance.

Test System: Typically, young adult rats (e.g., Sprague-Dawley or Wistar strains).

Procedure:

Animals are fasted prior to dosing.
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The test substance is administered in a single dose by gavage.

Several dose groups are used with a control group receiving the vehicle only.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at

least 14 days.

A necropsy is performed on all animals at the end of the study.
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Data Collection

Animal Selection & Acclimatization

Fasting

Dosing (Gavage)

Observation Period (14 days)

Data Collection

Necropsy

LD50 Calculation

Mortality Clinical Signs Body Weight
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Toxicological Profile of 2-(2-Butoxyethoxy)ethyl
Benzoate: An In-Depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3191452#toxicological-profile-of-2-2-butoxyethoxy-
ethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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